![molecular formula C17H19N3O2S B4537000 N-{3-[(cyclopropylamino)carbonyl]-4-ethyl-5-methyl-2-thienyl}isonicotinamide](/img/structure/B4537000.png)
N-{3-[(cyclopropylamino)carbonyl]-4-ethyl-5-methyl-2-thienyl}isonicotinamide
Description
Synthesis Analysis
The synthesis of compounds related to isonicotinamide has been explored through various methods. For example, N-ferrocenyl isonicotinamide was synthesized by acetylation of aminoferrocence with isonicotinoyl chloride, demonstrating the versatility of isonicotinamide derivatives in synthesis (Patterson et al., 2015)(Patterson et al., 2015). This process highlights the potential pathways for synthesizing N-{3-[(cyclopropylamino)carbonyl]-4-ethyl-5-methyl-2-thienyl}isonicotinamide by adapting similar synthetic strategies.
Molecular Structure Analysis
The molecular structure of isonicotinamide derivatives plays a crucial role in their chemical behavior. For instance, studies on co-crystals involving isonicotinamide have revealed intricate molecular arrangements and hydrogen bonding patterns, indicating the structural complexity and potential for diverse molecular interactions (Lemmerer & Fernandes, 2012)(Lemmerer & Fernandes, 2012).
Chemical Reactions and Properties
Isonicotinamide and its derivatives engage in various chemical reactions, underlining their reactive nature and versatility. For example, the synthesis of carbon-11-labeled isonicotinamides for potential PET agents in Alzheimer's disease research illustrates the compound's utility in biomedical applications (Gao, Wang, & Zheng, 2017)(Gao, Wang, & Zheng, 2017).
Physical Properties Analysis
The physical properties of isonicotinamide derivatives, such as melting points, solubility, and crystalline structure, are essential for understanding their behavior in various environments. Research on co-crystal structures with isonicotinamide reveals significant insights into these aspects, emphasizing the compound's adaptability and the potential for discovering new physical properties relevant to N-{3-[(cyclopropylamino)carbonyl]-4-ethyl-5-methyl-2-thienyl}isonicotinamide (Lemmerer & Fernandes, 2012)(Lemmerer & Fernandes, 2012).
Chemical Properties Analysis
The chemical properties of isonicotinamide derivatives, including reactivity, stability, and interaction with other compounds, are crucial for their application in various fields. The ability of isonicotinamide derivatives to form co-crystals and engage in hydrogen bonding indicates a high degree of chemical versatility, which could be mirrored in the properties of N-{3-[(cyclopropylamino)carbonyl]-4-ethyl-5-methyl-2-thienyl}isonicotinamide (Lemmerer & Fernandes, 2012)(Lemmerer & Fernandes, 2012).
properties
IUPAC Name |
N-[3-(cyclopropylcarbamoyl)-4-ethyl-5-methylthiophen-2-yl]pyridine-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O2S/c1-3-13-10(2)23-17(14(13)16(22)19-12-4-5-12)20-15(21)11-6-8-18-9-7-11/h6-9,12H,3-5H2,1-2H3,(H,19,22)(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXSBARNYTRWCRJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(SC(=C1C(=O)NC2CC2)NC(=O)C3=CC=NC=C3)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3-(cyclopropylcarbamoyl)-4-ethyl-5-methylthiophen-2-yl]pyridine-4-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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